Cas no 22354-70-7 (3-amino-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-amino-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 22354-70-7
• MF: C₄H₈N₄O
• MW: 128.132519721985
• MDL: MFCD19210291
• CID: 5618407
• PubChem ID: 55288721
• Update Time: 2024-03-01

3-amino-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-2,4-dimethyl-2,4-dihydro-[1,2,4]triazol-3-one
• EN300-2982687
• Z1203589982
• 5-amino-2,4-dimethyl-1,2,4-triazol-3-one
• 3-Amino-1,4-dimethyl-1H-1,2,4-triazol-5(4H)-one
• 3-amino-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• AKOS006360128
• 22354-70-7
• 3H-1,2,4-Triazol-3-one, 5-amino-2,4-dihydro-2,4-dimethyl-

• MDL： MFCD19210291
• Inchi： 1S/C4H8N4O/c1-7-3(5)6-8(2)4(7)9/h1-2H3,(H2,5,6)
• InChI Key： MLSCUJYRUOUFIX-UHFFFAOYSA-N
• SMILES： N1=C(N)N(C)C(=O)N1C

Computed Properties

• Exact Mass: 128.06981089g/mol
• Monoisotopic Mass: 128.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 186.2±23.0 °C(Predicted)
• pka: 7.06±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles